2-[(4-Azidopiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-[(4-azidopiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C10H13N5O2S/c11-14-13-7-1-3-15(4-2-7)5-9-12-8(6-18-9)10(16)17/h6-7H,1-5H2,(H,16,17)
• InChI Key: LYMPKOQAVBKOIZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N=[N+]=[N-])CC2=NC(=CS2)C(=O)O
• Molecular Formula: C10H13N5O2S
• Molecular Weight: 267.31 g/mol

Description

2-[(4-Azidopiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound that contains both nitrogen and sulfur atoms in its structure. This compound has been extensively studied for its potential applications in various fields of research, including medicinal chemistry and material science.

Scientific Research Applications

Synthesis and Biological Activities

The exploration of 2-[(4-Azidopiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid and its derivatives primarily focuses on their synthesis and evaluation for various biological activities. For instance, novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives have been synthesized, showcasing significant fungicidal and antiviral activities. This group of compounds, including ones with structural similarities to 2-[(4-Azidopiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid, has demonstrated promising biological activities, particularly against tobacco mosaic virus (TMV) and various fungi, highlighting a potential strategy for agricultural virus and fungi control (Li Fengyun et al., 2015).

Application in Heterocyclic Chemistry

The compound and its related structures play a critical role in the development of heterocyclic chemistry. They serve as key intermediates or building blocks for the synthesis of more complex molecules with potential pharmacological activities. For example, the synthesis of dispiro heterocycles combining 1,3-thiazole and piperidine moieties has been investigated for their acetylcholinesterase (AChE) inhibitory activity, indicating potential applications in Alzheimer's disease treatment (S. Sivakumar et al., 2013).

Contribution to Material Science

Beyond biological activities, derivatives of 2-[(4-Azidopiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid also contribute to material science. The spin-labeled amino acid, 2,2,6,6-tetramethylpiperidine-1-oxyl-4-amino-4-carboxylic acid, exemplifies the integration of such compounds into materials science, offering tools for studying molecular dynamics and structure in polymers and biological systems (C. Toniolo et al., 1998).

Antimicrobial and Antitumor Applications

The research into 2-[(4-Azidopiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid derivatives extends into antimicrobial and potential antitumor applications. Studies have found that certain derivatives exhibit antimicrobial activities against a range of bacteria and fungi, offering a foundation for developing new antimicrobial agents. Additionally, the synthesis and biological evaluation of novel thiadiazole and thiadiazolyl derivatives have shown potential as antitumor agents, suggesting a promising avenue for cancer therapy research (K. Atta et al., 2011).